Cas no 1897314-83-8 (1-(2-bromo-5-methylphenyl)cyclohexylmethanamine)

• Product Name: 1-(2-bromo-5-methylphenyl)cyclohexylmethanamine
• CAS No: 1897314-83-8
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• CID: 5908025
• PubChem ID: 117453314
• Update Time: 2025-06-11

1-(2-bromo-5-methylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methylphenyl)cyclohexylmethanamine
• EN300-1909126
• [1-(2-bromo-5-methylphenyl)cyclohexyl]methanamine
• 1897314-83-8

• Inchi： 1S/C14H20BrN/c1-11-5-6-13(15)12(9-11)14(10-16)7-3-2-4-8-14/h5-6,9H,2-4,7-8,10,16H2,1H3
• InChI Key： NADCOOFUPPKTIV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C1(CN)CCCCC1

Computed Properties

• Exact Mass: 281.07791g/mol
• Monoisotopic Mass: 281.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-5-methylphenyl)cyclohexylmethanamine

Introduction to 1-(2-bromo-5-methylphenyl)cyclohexylmethanamine (CAS No. 1897314-83-8)

1-(2-bromo-5-methylphenyl)cyclohexylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1897314-83-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amines and features a unique structural motif combining a brominated aromatic ring with a cyclohexyl side chain, making it a potentially valuable intermediate in the synthesis of biologically active molecules.

The structural framework of 1-(2-bromo-5-methylphenyl)cyclohexylmethanamine consists of a phenyl ring substituted at the 2-position with a bromine atom and at the 5-position with a methyl group, linked to a cyclohexylmethylamino group. This particular arrangement of functional groups provides multiple sites for chemical modification, enabling its utility in the development of novel pharmaceutical agents. The presence of both bromine and methyl substituents on the aromatic ring enhances its reactivity, making it a suitable candidate for further derivatization via cross-coupling reactions, nucleophilic substitution, or other synthetic methodologies.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring similar structural motifs. The brominated aromatic rings are particularly noteworthy, as they are commonly found in active pharmaceutical ingredients (APIs) due to their ability to participate in various chemical transformations that yield high-affinity binders to biological targets. For instance, 1-(2-bromo-5-methylphenyl)cyclohexylmethanamine could serve as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory pathways or metabolic disorders.

One of the most compelling aspects of this compound is its potential application in drug discovery programs aimed at modulating protein-protein interactions. The cyclohexylmethylamino group provides a flexible hinge region that can be tailored to fit specific binding pockets on proteins, while the brominated phenyl ring offers opportunities for covalent bonding or irreversible inhibition. Such structural features are highly desirable in the design of next-generation therapeutics that exhibit improved selectivity and durability compared to existing treatments.

Recent studies have demonstrated that analogs of 1-(2-bromo-5-methylphenyl)cyclohexylmethanamine exhibit promising activity against various disease-related targets. For example, derivatives bearing similar structural elements have shown efficacy in preclinical models of cancer by inhibiting key signaling pathways aberrantly activated in tumor cells. The bromine atom on the aromatic ring is particularly crucial, as it allows for palladium-catalyzed cross-coupling reactions with heterocyclic scaffolds, thereby expanding the molecular diversity of potential drug candidates.

The synthesis of 1-(2-bromo-5-methylphenyl)cyclohexylmethanamine involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include the bromination of 5-methylphenol followed by Suzuki-Miyaura coupling with a cyclohexylboronic ester, followed by conversion to the amine using appropriate reagents such as ammonia or ammonium hydroxide under controlled conditions. This synthetic route underscores the compound's feasibility for large-scale production if required for industrial applications.

From a computational chemistry perspective, 1-(2-bromo-5-methylphenyl)cyclohexylmethanamine has been subjected to molecular modeling studies to predict its binding affinity and interaction patterns with biological targets. These simulations have provided insights into how modifications at the 2-bromo and 5-methyl positions can fine-tune its pharmacokinetic properties, such as solubility and metabolic stability. Such data are invaluable for guiding medicinal chemists in optimizing lead structures toward clinical candidates.

The compound's potential extends beyond traditional small-molecule drug development. Its unique structure makes it amenable to exploration as a building block for peptidomimetics or other biologically relevant macromolecules. By leveraging fragment-based drug design strategies, researchers can incorporate 1-(2-bromo-5-methylphenyl)cyclohexylmethanamine into larger scaffolds that mimic natural product-like scaffolds or known bioactive motifs.

In conclusion, 1-(2-bromo-5-methylphenyl)cyclohexylmethanamine (CAS No. 1897314-83-8) represents a structurally intriguing compound with significant therapeutic implications. Its combination of reactive functional groups and versatile synthetic accessibility positions it as a valuable asset in pharmaceutical research and development pipelines. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs through innovative chemical biology approaches.